3-[2-(4-fluoroanilino)-1-nitrovinyl]-2-benzofuran-1(3H)-one

• IUPAC Name: 3-[(E)-2-(4-fluoroanilino)-1-nitroethenyl]-3H-2-benzofuran-1-one
• InChI: InChI=1S/C16H11FN2O4/c17-10-5-7-11(8-6-10)18-9-14(19(21)22)15-12-3-1-2-4-13(12)16(20)23-15/h1-9,15,18H/b14-9+
• InChI Key: YERPVUPTRGZFEY-NTEUORMPSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(OC2=O)C(=CNC3=CC=C(C=C3)F)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C2C(=C1)C(OC2=O)/C(=C\NC3=CC=C(C=C3)F)/[N+](=O)[O-]
• Molecular Formula: C16H11FN2O4
• Molecular Weight: 314.27 g/mol

Description

The compound “3-[2-(4-fluoroanilino)-1-nitrovinyl]-2-benzofuran-1(3H)-one” is also known as “3-[(E)-2-[(4-fluorophenyl)amino]-1-nitroethenyl]-1,3-dihydro-2-benzofuran-1-one” or "1(3H)-Isobenzofuranone, 3-[2-[(4-fluorophenyl)amino]-1-nitroethenyl]-".

Physical and Chemical Properties The molecular formula of this compound is C16H11FN2O4 and it has a molecular weight of 314.27. More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Benzofuran Derivatives' Bioactivity and Synthesis

Benzofuran compounds are recognized for their wide range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral properties. These compounds are ubiquitous in nature and have attracted significant attention from the chemical and pharmaceutical research communities worldwide. The interest in benzofuran derivatives stems from their potential as natural drug lead compounds, with novel methods for constructing benzofuran rings being discovered in recent years. These methods include unique free radical cyclization cascades and proton quantum tunneling, which are conducive to the construction of complex benzofuran ring systems with high yield and fewer side reactions (Miao et al., 2019).

Benzofuran Inhibitors

Benzofuran inhibitors exhibit a broad spectrum of biological activity, making them of particular interest in pharmaceuticals, agriculture, and polymers. Some benzofuran derivatives have unique anticancer, antitubercular, antidiabetic, anti-Alzheimer, and anti-inflammatory properties. The review highlights the role of benzofuran compounds as pronounced inhibitors against various diseases, viruses, fungi, microbes, and enzymes. Additionally, it outlines several potent benzofuran derivatives that may serve as potential pro-drugs, emphasizing the impact of -OH, -OMe, sulfonamide, or halogen functional groups on therapeutic activities (Dawood, 2019).

Antimicrobial Properties of Benzofuran

Benzofuran and its derivatives are suitable structures for developing new antimicrobial agents. Some derivatives, such as psoralen, 8-methoxypsoralen, and angelicin, have been utilized in treating skin diseases like cancer or psoriasis. The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in drug discovery. This scaffold has emerged as a pharmacophore of choice for designing antimicrobial agents active toward clinically approved targets. The review provides a comprehensive report on current developments in benzofuran-based compounds as antimicrobial agents, helping researchers develop structure-activity relationships (SAR) on these derivatives (Hiremathad et al., 2015).